Cas no 1483766-67-1 (2-methyl-6-(2-methylpropyl)pyrimidin-4-amine)

• Product name: 2-methyl-6-(2-methylpropyl)pyrimidin-4-amine
• CAS No: 1483766-67-1
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• MDL: MFCD21277315
• CID: 5577833

2-methyl-6-(2-methylpropyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 2-methyl-6-(2-methylpropyl)-
• 2-methyl-6-(2-methylpropyl)pyrimidin-4-amine

• MDL： MFCD21277315
• Inchi： 1S/C9H15N3/c1-6(2)4-8-5-9(10)12-7(3)11-8/h5-6H,4H2,1-3H3,(H2,10,11,12)
• InChI Key： PLKFILYDFADUCO-UHFFFAOYSA-N
• SMILES： C1(C)=NC(CC(C)C)=CC(N)=N1

Experimental Properties

• Density: 1.028±0.06 g/cm3(Predicted)
• Boiling Point: 277.6±20.0 °C(Predicted)
• pka: 7.25±0.50(Predicted)

Additional information on 2-methyl-6-(2-methylpropyl)pyrimidin-4-amine

Comprehensive Overview of 2-methyl-6-(2-methylpropyl)pyrimidin-4-amine (CAS No. 1483766-67-1)

2-methyl-6-(2-methylpropyl)pyrimidin-4-amine (CAS No. 1483766-67-1) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique methylpropyl and amine functional groups, exhibits promising applications in drug discovery and material science. Its molecular structure, featuring a pyrimidine core, makes it a valuable scaffold for designing bioactive molecules targeting various biological pathways.

In recent years, the demand for pyrimidine-based compounds like 2-methyl-6-(2-methylpropyl)pyrimidin-4-amine has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, aligning with the growing focus on precision medicine. The compound’s amine group enhances its solubility and binding affinity, making it a candidate for optimizing drug delivery systems.

The synthesis of CAS No. 1483766-67-1 involves multi-step organic reactions, often starting with pyrimidine precursors and introducing the 2-methylpropyl side chain under controlled conditions. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods ensure compliance with stringent regulatory standards, a critical factor for industries prioritizing GMP-certified intermediates.

From an industrial perspective, 2-methyl-6-(2-methylpropyl)pyrimidin-4-amine is explored for its role in developing sustainable agrochemicals. Its mode of action, potentially interfering with pest metabolic pathways, aligns with the global shift toward eco-friendly pesticides. This application resonates with current trends in green chemistry, where reducing environmental impact is paramount.

Another emerging area of interest is the compound’s utility in material science. Its aromatic pyrimidine ring and functional groups enable integration into organic semiconductors or coordination polymers, contributing to advancements in flexible electronics and catalysis. Such innovations are frequently searched in academic and industrial databases, reflecting their relevance to next-generation technologies.

Safety and handling protocols for CAS No. 1483766-67-1 emphasize standard laboratory practices, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under typical conditions, its storage recommendations include cool, dry environments to maintain stability—a detail often queried by procurement specialists.

In summary, 2-methyl-6-(2-methylpropyl)pyrimidin-4-amine represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its structural features and adaptability position it as a key player in addressing contemporary challenges in science and industry. Ongoing research continues to uncover new potentials, ensuring its prominence in peer-reviewed literature and patent filings.